Cas no 84347-16-0 (4-Quinazolinamine, 2-chloro-N-(4-chlorobutyl)-N-propyl-)

4-Quinazolinamine, 2-chloro-N-(4-chlorobutyl)-N-propyl- structure
84347-16-0 structure
Product Name:4-Quinazolinamine, 2-chloro-N-(4-chlorobutyl)-N-propyl-
CAS No:84347-16-0
MF:C15H19Cl2N3
MW:312.237461328506
CID:667322
PubChem ID:12792697
Update Time:2025-04-19

4-Quinazolinamine, 2-chloro-N-(4-chlorobutyl)-N-propyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Quinazolinamine, 2-chloro-N-(4-chlorobutyl)-N-propyl-
    • 2-chloro-N-(4-chlorobutyl)-N-propylquinazolin-4-amine
    • DTXSID80510031
    • 84347-16-0
    • Inchi: 1S/C15H19Cl2N3/c1-2-10-20(11-6-5-9-16)14-12-7-3-4-8-13(12)18-15(17)19-14/h3-4,7-8H,2,5-6,9-11H2,1H3
    • InChI Key: NTTJHDBFPAVNBJ-UHFFFAOYSA-N
    • SMILES: ClCCCCN(C1C2C=CC=CC=2N=C(N=1)Cl)CCC

Computed Properties

  • Exact Mass: 311.0956030g/mol
  • Monoisotopic Mass: 311.0956030g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 29Ų
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